Cas no 609781-86-4 (Benzamide, 4-[(hexahydro-1H-azepin-4-yl)amino]-)

• Product Name: Benzamide, 4-[(hexahydro-1H-azepin-4-yl)amino]-
• CAS No: 609781-86-4
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 1624099
• Update Time: 2024-09-12

Benzamide, 4-[(hexahydro-1H-azepin-4-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[(hexahydro-1H-azepin-4-yl)amino]-

• Inchi： 1S/C13H19N3O/c14-13(17)10-3-5-12(6-4-10)16-11-2-1-8-15-9-7-11/h3-6,11,15-16H,1-2,7-9H2,(H2,14,17)
• InChI Key： PDMIHLQHAGQHPA-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=C(NC2CCCNCC2)C=C1

Computed Properties

• Exact Mass: 233.15297

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 443.4±40.0 °C(Predicted)
• PSA: 67.15
• pka: 16.66±0.50(Predicted)